![B1192198 AZD-4769](/img/no-structure.png)
AZD-4769
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
AZD-4769 bioactive chemical.
Scientific Research Applications
1. Treatment of Ovarian Carcinoma
AZD1152, a selective inhibitor of aurora kinase B, has shown potential in the treatment of cisplatin-resistant ovarian carcinoma, both alone and in combination with cisplatin. This inhibitor was found to reduce cell proliferation and induce apoptosis in ovarian cancer cells, suggesting its utility as a therapeutic option (Ma & Li, 2013).
2. Renal Cell Carcinoma Therapy
AZD-2014, a dual mTORC1/2 inhibitor, has shown significant efficacy against renal cell carcinoma (RCC) cells. It surpasses traditional mTORC1 inhibitors in inhibiting RCC cell survival and growth, suggesting its potential as a more effective treatment option for RCC (Zheng et al., 2015).
3. Colorectal Cancer Treatment
AZD-2014 has also been demonstrated to suppress colorectal cancer cell growth effectively. It inhibits both mTORC1 and mTORC2 activation in these cells, highlighting its potential as a therapeutic agent in colorectal cancer treatment (Huo et al., 2014).
4. Targeting KRAS-Dependent Tumors
AZD4785, an antisense oligonucleotide inhibitor of KRAS mRNA, has shown promising preclinical antitumor activity and a favorable safety profile, particularly in lung and pancreatic cancers. This therapeutic approach could be a breakthrough in targeting KRAS-driven human cancers (Ross et al., 2017).
5. Pulmonary Tuberculosis Pharmacokinetics
AZD-5847, a new oxazolidinone derivative, has been studied for its pharmacokinetics in patients with tuberculosis. This research provides important insights for its development as a potential treatment for tuberculosis (Alsultan et al., 2017).
6. Ovarian Cancer Treatment Comparisons
Studies on various AZD compounds (AZD8835, AZD8186, AZD5363) in the context of ovarian cancer have provided valuable insights into the efficacy of PI3K/Akt inhibitors. These compounds have been evaluated for their role in sensitizing chemoresistant ovarian cancer cells to conventional treatments (Wu et al., 2020).
properties
IUPAC Name |
NONE |
---|---|
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>5 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AZD4769; AZD-4769; AZD 4769. |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.